(3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride

• Molecular Formula: C7H4BrClF2O2S
• Molecular Weight: 305.52 g/mol
• IUPAC Name: (3-bromo-2,6-difluorophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C7H4BrClF2O2S/c8-5-1-2-6(10)4(7(5)11)3-14(9,12)13/h1-2H,3H2
• InChI Key: UTYRZBBDUHIYLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)CS(=O)(=O)Cl)F)Br

Description

(3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride (CAS 1702795-93-4) is a high-purity chemical building block offered for research applications. This reagent features a molecular formula of C7H4BrClF2O2S and a molecular weight of 305.52 . As a reactive sulfonyl chloride, it is primarily used in synthetic organic chemistry to introduce the methanesulfonyl (mesyl) group into target molecules, facilitating the construction of more complex structures, particularly in pharmaceutical and agrochemical research . The presence of both a bromine atom and two fluorine atoms on the phenyl ring makes it a versatile and valuable intermediate for further functionalization via cross-coupling reactions and for modulating the electronic properties and metabolic stability of resulting compounds. Researchers can utilize this compound in the synthesis of novel sulfonamide derivatives, which are a key pharmacophore in medicinal chemistry with a wide range of documented biological activities . This product is classified as a hazardous chemical and requires careful handling. It carries the GHS signal word "Danger" and the hazard statement H314, indicating it causes severe skin burns and eye damage . Precautions include wearing protective gloves and eye/face protection and working in a well-ventilated area. In case of contact with skin, immediate medical attention is advised. This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or any other human use. It must be stored under an inert atmosphere at 2-8°C .

Preparation Methods

Direct Sulfonylation of Aniline Derivatives

This route involves the direct sulfonylation of 3-bromo-2,6-difluoroaniline:

• Reaction Conditions:
  • Solvent: Dichloromethane (DCM) or acetonitrile
  • Base: Triethylamine or pyridine to neutralize HCl formed
  • Temperature: 0°C to room temperature
  • Reagent: Methanesulfonyl chloride (MeSO₂Cl)

Procedure:

• Dissolve 3-bromo-2,6-difluoroaniline in DCM.
• Add triethylamine slowly at 0°C.
• Dropwise add methanesulfonyl chloride while maintaining the temperature.
• Stir for several hours at room temperature.
• Work-up involves washing with water, drying, and purification via recrystallization or chromatography.

Advantages:

• Straightforward and high-yielding.
• Suitable for small-scale laboratory synthesis.

Multi-step Synthesis via Aromatic Bromination and Sulfonylation

This route involves initial bromination, followed by functional group transformations:

• Step 1: Bromination of benzene derivatives to obtain 2,6-dibromobenzene.
• Step 2: Conversion to the corresponding aldehyde or amine.
• Step 3: Nucleophilic substitution with sulfonyl chloride reagents.

Key Reaction:

• Bromination using N-bromosuccinimide (NBS) or elemental bromine.
• Subsequent lithiation and reaction with formaldehyde or other intermediates to introduce the methyl group.
• Final sulfonylation with methanesulfonyl chloride.

Advanced Synthesis Involving Lithiation and Chlorination

Based on patent literature and research articles, an efficient route involves lithiation of the aromatic ring followed by chlorination:

• Lithiation:
  • Use n-butyllithium (n-BuLi) at -78°C in tetrahydrofuran (THF).
  • Add m-dibromobenzene to generate the aryllithium intermediate.
• Chlorination:
  • Quench with N-chlorosuccinimide (NCS) or thionyl chloride (SOCl₂) to form the sulfonyl chloride.

Reaction Summary:

Ar-Li + NCS → Ar-SO₂Cl

This method offers high regioselectivity and yields.

Purification and Characterization

Post-synthesis, purification involves:

• Aqueous work-up to remove inorganic impurities.
• Extraction with organic solvents such as ethyl acetate.
• Drying over anhydrous sodium sulfate.
• Purification via column chromatography or recrystallization.

Characterization techniques include:

• Nuclear Magnetic Resonance (NMR)
• Infrared Spectroscopy (IR)
• Mass Spectrometry (MS)
• Elemental analysis

Summary Data Table

Methodology	Key Reagents	Solvent	Temperature	Yield	Remarks
Direct sulfonylation	Methanesulfonyl chloride, triethylamine	DCM	0°C to RT	~80-90%	Simple, efficient
Lithiation + chlorination	n-Butyllithium, NCS	THF	-78°C to RT	75-85%	High regioselectivity
Multi-step bromination	Bromine/NBS, formaldehyde	Acetone, methanol	RT	Variable	Suitable for scale-up

Research and Patent Insights

• Patent CN108017522B describes a process involving acylation, reduction, chlorination, substitution, and sulfonyl chloride formation, emphasizing safety and cost-effectiveness by replacing chlorine gas with NCS.
• Literature indicates that lithiation followed by chlorination with NCS or SOCl₂ is a reliable route for aromatic sulfonyl chlorides with multiple halogen substituents.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride undergoes various types of chemical reactions, including:

Nucleophilic Substitution Reactions: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide, sulfonate ester, and other derivatives.

Coupling Reactions: The bromine atom can participate in cross-coupling reactions such as Suzuki-Miyaura coupling, leading to the formation of carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine.

Coupling Reactions: Reagents such as boronic acids or esters, along with palladium catalysts, are used under mild conditions to facilitate the coupling reactions.

Major Products Formed

Sulfonamides: Formed by the reaction with amines.

Sulfonate Esters: Formed by the reaction with alcohols.

Biaryl Compounds: Formed through Suzuki-Miyaura coupling reactions.

Scientific Research Applications

(3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the modification of biomolecules and the development of bioactive compounds.

Medicine: Utilized in the synthesis of potential drug candidates and active pharmaceutical ingredients.

Industry: Applied in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride involves its reactivity towards nucleophiles and its ability to participate in coupling reactions. The sulfonyl chloride group acts as an electrophile, facilitating nucleophilic substitution reactions. The bromine atom enables cross-coupling reactions, allowing the formation of new carbon-carbon bonds. These reactions are mediated by catalysts and specific reaction conditions that promote the desired transformations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparison

The compound is compared to three structurally related sulfonyl chlorides:

Compound Name	Molecular Formula	Key Substituents	Reactivity Profile	Applications
Methanesulfonyl chloride	CH₃SO₂Cl	No aromatic substituents	High electrophilicity; reacts with nucleophiles (amines, alcohols)	Pharmaceuticals, agrochemicals
(4-Fluorophenyl)methanesulfonyl chloride	C₇H₆ClFO₂S	Fluorine at 4-position	Moderate electrophilicity; used in fluorinated drug intermediates	Specialty chemical synthesis
(3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride	C₇H₄BrClF₂O₂S (inferred)	Bromine (3), Fluorine (2,6)	Enhanced electrophilicity; potential for cross-coupling reactions	Polymer chemistry, targeted drug design

Physical and Chemical Properties

• Methanesulfonyl chloride :
  • Boiling point: 60°C (21 mmHg), Density: 1.48 g/mL (25°C) .
  • High moisture sensitivity; reacts violently with water.
• (4-Fluorophenyl)methanesulfonyl chloride :
  • Solid at room temperature (white to yellow/brown) .
  • Stability: Less reactive than the brominated analog due to fewer electron-withdrawing groups.
• (3-Bromo-2,6-difluorophenyl)methanesulfonyl chloride: Expected higher molecular weight (~290–300 g/mol) and boiling point compared to non-brominated analogs. Enhanced stability in storage due to halogen steric effects but higher environmental persistence .